Cas no 1156894-15-3 (4-ethyl-1-methyl-3-pentyl-1H-pyrazol-5-amine)

• Product Name: 4-ethyl-1-methyl-3-pentyl-1H-pyrazol-5-amine
• CAS No: 1156894-15-3
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5817268
• PubChem ID: 43670806
• Update Time: 2025-05-23

4-ethyl-1-methyl-3-pentyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-methyl-3-pentyl-1H-pyrazol-5-amine
• 1156894-15-3
• EN300-1148878

• Inchi： 1S/C11H21N3/c1-4-6-7-8-10-9(5-2)11(12)14(3)13-10/h4-8,12H2,1-3H3
• InChI Key： MIFZZELLJMBKNU-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(CC)C(CCCCC)=N1)N

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-ethyl-1-methyl-3-pentyl-1H-pyrazol-5-amine

4-Ethyl-1-Methyl-3-Pentyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

4-Ethyl-1-Methyl-3-Pentyl-1H-Pyrazol-5-Amine, identified by the CAS number 1156894-15-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with ethyl, methyl, and pentyl groups at specific positions, which contribute to its unique chemical properties and reactivity.

The synthesis of 4-Ethyl-1-Methyl-3-Pentyl-1H-Pyrazol-5-Amine involves a series of carefully designed reactions that ensure the formation of the desired substituents on the pyrazole ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product purity.

In terms of applications, this compound has garnered attention in the pharmaceutical industry due to its potential as a building block for bioactive molecules. The presence of multiple substituents on the pyrazole ring allows for extensive functionalization, making it a valuable intermediate in drug discovery programs. Moreover, its ability to act as a ligand in metal coordination chemistry has opened new avenues for catalytic applications.

Recent studies have also highlighted the role of 4-Ethyl-1-Methyl-3-Pentyl-1H-Pyrazol-5-Amine in materials science, particularly in the development of advanced materials such as conductive polymers and stimuli-responsive materials. The compound's ability to undergo redox reactions and form stable radicals makes it an attractive candidate for applications in energy storage devices like supercapacitors and batteries.

The chemical stability and reactivity of this compound are influenced by its substituent pattern and electronic effects. For example, the ethyl group at position 4 imparts steric hindrance, while the methyl group at position 1 contributes to electron-donating effects. These properties collectively influence the compound's behavior in various chemical transformations.

In conclusion, 4-Ethyl-1-Methyl-3-Pentyl-1H-Pyrazol-5-Amine (CAS No: 1156894-15-3) stands out as a multifaceted compound with promising potential across diverse scientific domains. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.